Cas no 78190-05-3 (4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid)

4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid structure
78190-05-3 structure
Product Name:4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
CAS No:78190-05-3
MF:C8H6N4O2
MW:190.158840656281
MDL:MFCD00574246
CID:563009
PubChem ID:674161
Update Time:2025-09-18

4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-Tetrazol-1-yl)benzoic acid
    • 1-(4-CARBOXYPHENYL)-1H-TETRAZOLE
    • 4-(1H-Tetraazol-1-yl)benzoic acid
    • 4-(tetrazol-1-yl)benzoic acid
    • 4-Tetrazol-1-yl-benzoic acid
    • Benzoic acid,4-(1H-tetrazol-1-yl)-
    • 4-(1H-tetrazol-1-yl)benzoic acid(SALTDATA: FREE)
    • 4-tetrazolylbenzoic acid
    • 4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
    • MDL: MFCD00574246
    • Inchi: 1S/C8H6N4O2/c13-8(14)6-1-3-7(4-2-6)12-5-9-10-11-12/h1-5H,(H,13,14)
    • InChI Key: DNFUQGMGGZFYPL-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)N1C=NN=N1)=O

Computed Properties

  • Exact Mass: 190.04900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 80.90000
  • LogP: 0.36050

4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:78190-05-3)4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
Order Number:A839357
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:46
Price ($):573.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:78190-05-3)4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
A839357
Purity:99%
Quantity:10g
Price ($):573.0
Email